Cas no 1170852-33-1 (1-Methyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole)

1-Methyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole is a heterocyclic compound featuring a pyrazole core substituted with a nitro group, a trifluoromethyl group, and a methyl group. This structure imparts unique reactivity and stability, making it valuable in agrochemical and pharmaceutical synthesis. The nitro group enhances electrophilic properties, while the trifluoromethyl group contributes to lipophilicity and metabolic stability. Its robust chemical framework allows for versatile functionalization, facilitating its use as an intermediate in the development of active ingredients. The compound's well-defined molecular architecture ensures consistent performance in synthetic applications, particularly in the design of biologically active molecules.

1-Methyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole structure

1170852-33-1 structure

Product Name:1-Methyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole

CAS No:1170852-33-1

MF:C₅H₄F₃N₃O₂

MW:195.099370956421

MDL:MFCD09701814

CID:3159155

PubChem ID:25247837

Update Time:2025-05-28

1-Methyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-Methyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole
- STK352232
- EN300-231653
- 1-methyl-3-nitro-5-(trifluoromethyl)pyrazole
- AKOS005167904
- CS-0300523
- 1170852-33-1
- MDL： MFCD09701814
- Inchi： 1S/C5H4F3N3O2/c1-10-3(5(6,7)8)2-4(9-10)11(12)13/h2H,1H3
- InChI Key： VEGFQBHWVRXRMW-UHFFFAOYSA-N
- SMILES： FC(C1=CC([N+](=O)[O-])=NN1C)(F)F

Computed Properties

Exact Mass: 195.026
Monoisotopic Mass: 195.026
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 214
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.6A^2
XLogP3: 1.3

1-Methyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole Pricemore >>

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abcr	AB551792-100 mg	1-Methyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole; .	1170852-33-1		100MG	€343.30	2022-03-01
abcr	AB551792-250 mg	1-Methyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole; .	1170852-33-1		250MG	€454.70	2022-03-01
abcr	AB551792-500 mg	1-Methyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole; .	1170852-33-1		500MG	€589.80	2022-03-01
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